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Compound of Interest

Compound Name: Einecs 240-219-0

Cat. No.: B15181109 Get Quote

For Immediate Reference: Proper handling and disposal of (Z)-N-methyl-N-(1-oxo-9-

octadecenyl)glycine, compound with 2-aminoethanol (1:1) (Einecs 240-219-0).

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals on the proper disposal of the chemical compound identified by

Einecs 240-219-0. Adherence to these procedures is essential for maintaining a safe

laboratory environment and ensuring regulatory compliance.

The substance associated with Einecs 240-219-0 is (Z)-N-methyl-N-(1-oxo-9-

octadecenyl)glycine, compound with 2-aminoethanol (1:1), with the CAS number 16070-29-4.

[1] Primary hazards associated with this compound are its corrosive and irritant properties.[1]

Hazard Identification and Classification
A comprehensive Safety Data Sheet (SDS) for this specific compound is not readily available.

However, related compounds and general chemical safety principles dictate a cautious

approach. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a framework for understanding the potential hazards.
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Hazardous to the Aquatic

Environment, Acute
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
Category 3

H412: Harmful to aquatic life

with long lasting effects

This data is based on a similar compound, Sodium N-methyl-N-(1-oxo-9-

octadecenyl)aminoacetate, and should be used as a precautionary guideline.[2]

Step-by-Step Disposal Protocol
Given the corrosive and irritant nature of this amine compound, the following disposal protocol

must be strictly followed:

Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is

worn. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

A laboratory coat

Waste Segregation:

Isolate the amine waste from other chemical waste streams to prevent hazardous

reactions.[3]

Specifically, keep it separate from acids, oxidizing agents, and other incompatible

materials.[3]
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Containerization:

Use a dedicated, compatible, and clearly labeled waste container.

The container must be in good condition, with a secure, tight-fitting lid to prevent leaks or

the release of vapors.[3]

Label the container with the full chemical name, "Hazardous Waste," and the primary

hazard symbols (corrosive).

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area.

Ensure the storage area is away from direct sunlight, heat sources, and incompatible

chemicals.[3]

Professional Disposal:

Do not dispose of this chemical down the drain or in regular trash.[3]

Disposal must be handled by a licensed hazardous waste disposal company.[3] These

companies are equipped to manage the treatment and disposal of corrosive chemical

waste in an environmentally responsible and compliant manner.

Provide the disposal company with all available information on the chemical's identity and

known hazards.

Emergency Procedures for Spills
In the event of a spill:

Evacuate: Immediately clear the affected area.

Ventilate: Ensure the area is well-ventilated.
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Containment: Use appropriate absorbent materials, such as absorbent pads or neutralizing

agents, to contain the spill.[3]

Personal Protection: Only personnel trained in spill response and wearing appropriate PPE

should manage the cleanup.

Disposal of Cleanup Materials: All contaminated materials from the spill cleanup must be

collected and disposed of as hazardous waste, following the same procedures outlined

above.

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of Einecs 240-
219-0.
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Caption: Disposal workflow for Einecs 240-219-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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